Cas no 72900-46-0 (2-(3-Phenyl-1,2,4-oxadiazol-5-yl)ethan-1-ol)

• Product Name: 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)ethan-1-ol
• CAS No: 72900-46-0
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 6410917
• PubChem ID: 14373586
• Update Time: 2025-10-29

2-(3-Phenyl-1,2,4-oxadiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Z2732644897
• 2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-ol
• EN300-4942764
• 72900-46-0
• 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)ethan-1-ol

• Inchi： 1S/C10H10N2O2/c13-7-6-9-11-10(12-14-9)8-4-2-1-3-5-8/h1-5,13H,6-7H2
• InChI Key： UBLQZDJTNFOEGS-UHFFFAOYSA-N
• SMILES： O1C(CCO)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.2Ų

Additional information on 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)ethan-1-ol

72900-46-0: 2-(3-Phenyl-1,2,4-Oxadiazol-5-yl)ethan-1-ol

72900-46-0, also known as 2-(3-PHENYL-1,2,4-OXADIAZOL-5-YL)ETHANOL, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of oxadiazole derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The structure of 72900-46-0 consists of a phenyl group attached to an oxadiazole ring, which is further connected to an ethanol moiety. This combination makes it a versatile molecule with promising properties for use in pharmaceuticals, electronics, and advanced materials.

Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery. For instance, researchers have explored the potential of 72900-46-0 as a precursor for synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. The phenyl group in the molecule contributes to its aromatic stability, while the ethanol moiety enhances its solubility in polar solvents, making it an ideal candidate for formulation in pharmaceutical applications. Furthermore, the compound's ability to act as a hydrogen bond donor has been leveraged in designing new drug delivery systems.

The synthesis of 72900-46-0 involves a multi-step process that typically begins with the preparation of the oxadiazole ring. This is achieved through a condensation reaction between a suitable carbonyl compound and an amine derivative. The introduction of the phenyl group is then carried out via nucleophilic substitution or coupling reactions, depending on the specific conditions optimized for high yield and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In terms of physical properties, 72900-46-O exhibits a melting point of approximately 155°C and a boiling point around 385°C under standard conditions. Its solubility in water is moderate, but it shows excellent solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in both solution-based chemical reactions and solid-state applications.

One of the most promising applications of 72900-OXADIAZOLYL ETHANOL lies in its use as a building block for advanced materials. For example, researchers have investigated its potential as a precursor for synthesizing conductive polymers and organic semiconductors. The oxadiazole ring's ability to participate in π-conjugation systems has been exploited to design materials with enhanced electronic properties. Additionally, the compound's hydroxyl group can be functionalized to create cross-linkable precursors for high-performance coatings and adhesives.

Another area where 729-OXADIAZOLYL ETHANOL has shown potential is in the field of catalysis. Its ability to act as a ligand in transition metal complexes has been explored for use in asymmetric catalysis and enantioselective reactions. Recent studies have demonstrated that certain derivatives of this compound can significantly improve the efficiency and selectivity of catalytic processes, making them valuable tools in industrial chemistry.

In conclusion, 729-OXADIAZOLYL ETHANOL (CAS NO 729O) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and optimizations for this compound, its role in advancing science and technology is expected to grow significantly.